Cas no 1353959-54-2 ([4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid)

• Product Name: [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid
• CAS No: 1353959-54-2
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 2155765
• Update Time: 2025-10-23

[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid
• 2-(4-(Tosyloxy)piperidin-1-yl)acetic acid
• AM92955
• [4-(Toluene-4-sulfonyloxy)piperidin-1-yl]acetic acid

• Inchi： 1S/C14H19NO5S/c1-11-2-4-13(5-3-11)21(18,19)20-12-6-8-15(9-7-12)10-14(16)17/h2-5,12H,6-10H2,1H3,(H,16,17)
• InChI Key： PBOWLUSOSHWJLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCN(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 443
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid

Introduction to [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic Acid

[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid, identified by the CAS number 1353959-54-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring substituted with a toluene sulfonyloxy group and an acetic acid moiety. The compound's structure is notable for its potential applications in drug design and development, particularly in the creation of bioactive molecules with specific pharmacokinetic properties.

The synthesis of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid involves a series of well-defined chemical reactions, including nucleophilic substitution and acetylation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it accessible for further research and development. The use of toluene sulfonyl groups as leaving groups has been extensively studied, and their role in facilitating nucleophilic substitutions has been well-documented in the literature.

One of the most promising applications of this compound lies in its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body, often through enzymatic or chemical processes. The presence of the piperidine ring and the sulfonyloxy group in [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid suggests that it could serve as a precursor for bioactive molecules with enhanced bioavailability and reduced toxicity. Recent studies have explored the use of such prodrugs in targeted drug delivery systems, where controlled release mechanisms can be employed to maximize therapeutic efficacy while minimizing side effects.

The pharmacokinetic properties of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid have been investigated in preclinical models, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have demonstrated that the compound exhibits favorable pharmacokinetics, with rapid absorption and efficient clearance from systemic circulation. Such characteristics make it an attractive candidate for further exploration in therapeutic areas such as oncology, inflammation, and infectious diseases.

In addition to its potential as a prodrug, [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid has also been studied for its ability to modulate cellular signaling pathways. Recent research has highlighted its role in inhibiting key enzymes involved in various pathological processes, including those associated with neurodegenerative diseases and cardiovascular disorders. The compound's ability to interact with these targets underscores its potential as a lead compound for drug discovery efforts.

The development of novel therapeutic agents often requires a deep understanding of molecular interactions at the cellular and molecular levels. In this context, computational modeling techniques have played a pivotal role in predicting the binding affinities and selectivities of compounds like [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid. Advanced algorithms have enabled researchers to simulate drug-target interactions with unprecedented accuracy, providing valuable guidance for optimization efforts.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the biological activity of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yli-acetic acid. Ongoing studies are focusing on identifying key residues within target proteins that are critical for binding and functional modulation. Additionally, efforts are being made to optimize the compound's stability and solubility properties to enhance its suitability for therapeutic applications.

In conclusion, [4-(Toluene-4-sulfonyloxy)-piperidin--yli-acetic acid, with its unique structural features and promising pharmacological profile, represents a valuable addition to the arsenal of tools available for drug discovery and development. As research continues to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative treatments for human diseases.